Cas no 871807-34-0 (5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde)
871807-34-0 structure
Product Name:5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
CAS No:871807-34-0
MF:C17H17N3O3
MW:311.335183858871
CID:1067617
PubChem ID:4912268
Update Time:2025-09-22
5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
- 871807-34-0
- JS-215C
- 5-nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde
- Z31199428
- MFCD06783545
- DTXSID10406716
- AKOS001155771
- CS-0456747
- J-517860
- EN300-1189423
- STK804631
-
- MDL: MFCD06783545
- Inchi: 1S/C17H17N3O3/c21-13-14-12-16(20(22)23)6-7-17(14)19-10-8-18(9-11-19)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2
- InChI Key: SPHZHATWHLQSBK-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C=CC=1N1CCN(C2C=CC=CC=2)CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 311.12699141g/mol
- Monoisotopic Mass: 311.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Melting Point: 149-150°C
5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM310004-5g |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde |
871807-34-0 | 95% | 5g |
$393 | 2021-08-18 | |
| Apollo Scientific | OR12210-500mg |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde |
871807-34-0 | 500mg |
£48.00 | 2023-09-01 | ||
| Chemenu | CM310004-5g |
5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde |
871807-34-0 | 95% | 5g |
$393 | 2022-09-28 | |
| Enamine | EN300-1189423-0.05g |
871807-34-0 | 90% | 0.05g |
$212.0 | 2023-07-10 | ||
| Enamine | EN300-1189423-50mg |
871807-34-0 | 90.0% | 50mg |
$348.0 | 2023-10-03 | ||
| Enamine | EN300-1189423-100mg |
871807-34-0 | 90.0% | 100mg |
$364.0 | 2023-10-03 | ||
| Enamine | EN300-1189423-250mg |
871807-34-0 | 90.0% | 250mg |
$381.0 | 2023-10-03 | ||
| Enamine | EN300-1189423-500mg |
871807-34-0 | 90.0% | 500mg |
$397.0 | 2023-10-03 | ||
| Enamine | EN300-1189423-1000mg |
871807-34-0 | 90.0% | 1000mg |
$414.0 | 2023-10-03 | ||
| Enamine | EN300-1189423-2500mg |
871807-34-0 | 90.0% | 2500mg |
$810.0 | 2023-10-03 |
5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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